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Compound of Interest

Compound Name: 13-methylnonadecanoyl-CoA

Cat. No.: B15547176

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the statistical analysis of changes in 13-
methylnonadecanoyl-CoA levels, a branched-chain fatty acyl-CoA that plays a role in cellular
metabolism. Understanding the fluctuations of this molecule is crucial for researchers
investigating metabolic pathways and developing therapeutic interventions for metabolic
diseases. This document outlines the metabolic origins of 13-methylnonadecanoyl-CoA,
details the analytical methodologies for its quantification, and presents a comparative analysis
of its potential changes in different physiological and pathological states.

Metabolic Pathway of 13-Methylnonadecanoyl-CoA

13-Methylnonadecanoyl-CoA is a C20 branched-chain acyl-CoA. Its biosynthesis is
intrinsically linked to the catabolism of the branched-chain amino acid (BCAA) valine. The initial
steps of valine degradation produce isobutyryl-CoA, which can serve as a primer for fatty acid
synthase. Through subsequent elongation cycles, where malonyl-CoA units are added, 13-
methylnonadecanoyl-CoA is synthesized. The degradation of 13-methylnonadecanoyl-CoA
is presumed to follow the fatty acid beta-oxidation pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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